161167-65-3(Rolofylline metabolite M1-cis) Price
This page is the exclusive Price page for 161167-65-3(Rolofylline metabolite M1-cis).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
Rolofylline metabolite M1-cis Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| Biosynth | LGA16765-1 mg | biosynth | 1mg | $93.50 | 04 Jan. 2023 | ||
| Biosynth | LGA16765-5 mg | biosynth | 5mg | $303.90 | 04 Jan. 2023 | ||
| Biosynth | LGA16765-10 mg | biosynth | 10mg | $486.20 | 04 Jan. 2023 | ||
| Biosynth | LGA16765-25 mg | biosynth | 25mg | $911.75 | 04 Jan. 2023 | ||
| Biosynth | LGA16765-50 mg | biosynth | 50mg | $1,458.50 | 04 Jan. 2023 | ||
| Axon Medchem | 1852-2 mg | axonmedchem | 98% | 2mg | €105.00 | 10 Jul. 2023 | |
| Axon Medchem | 1852-5 mg | axonmedchem | 98% | 5mg | €150.00 | 10 Jul. 2023 | |
| A2B Chem LLC | AF04490-2mg | a2bchem | 98% | 2mg | $176.00 | 20 Apr. 2024 | |
| A2B Chem LLC | AF04490-5mg | a2bchem | 98% | 5mg | $235.00 | 20 Apr. 2024 | |
| Axon Medchem | 1852-2mg | axonmedchem | 98% | 2mg | €105.00 | 06 Mar. 2025 | |
| Axon Medchem | 1852-5mg | axonmedchem | 98% | 5mg | €150.00 | 06 Mar. 2025 |
Recommended suppliers
上海帛亦医药科技有限公司
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Shanghai Bent Chemical Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Shenzhen Yaoyuan R&D Center Co.,Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises